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Core Science & Biosynthesis

Foundational

Mechanism and Protocol for mPEG11-SH Binding to Gold Nanoparticle Surfaces: A Technical Guide

Executive Summary The functionalization of gold nanoparticles (AuNPs) with polyethylene glycol (PEGylation) is a foundational strategy in nanomedicine to prevent opsonization, mitigate non-specific protein binding, and e...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The functionalization of gold nanoparticles (AuNPs) with polyethylene glycol (PEGylation) is a foundational strategy in nanomedicine to prevent opsonization, mitigate non-specific protein binding, and extend in vivo circulation times. While polymeric thiolated PEGs (e.g., PEG-2000 or PEG-5000) are widely used, their high molecular weights drastically increase the hydrodynamic diameter of the nanoparticle, which can restrict deep tissue penetration and alter biodistribution.

mPEG11-SH (Methoxy-PEG11-mercapto) is a discrete PEG (dPEG) consisting of exactly 11 ethylene glycol repeating units (MW ~532 Da). By utilizing a monodisperse, short-chain ligand, researchers can achieve an ultra-dense, low-fouling surface monolayer that provides robust stealth properties without the spatial penalty of polymeric chains. This whitepaper details the thermodynamic mechanisms, conformational dynamics, and self-validating protocols required for optimal mPEG11-SH chemisorption.

Mechanistic Foundations of mPEG11-SH Chemisorption

Dative Bonding and Langmuir Kinetics

The binding of mPEG11-SH to the AuNP surface is a highly favorable chemisorption process driven by the affinity of the terminal thiol (-SH) for the gold lattice. The formation of the dative Au-S bond releases >100 kJ/mol of energy, allowing the thiol to effectively displace weaker, transient capping agents such as citrate[1].

The adsorption kinetics of thiolated molecules onto gold surfaces follow a first-order Langmuir adsorption isotherm[2]. The reaction rate is initially diffusion-controlled as mPEG11-SH molecules rapidly populate the bare gold surface. As surface coverage increases, the kinetics shift to a slower, sterically hindered regime where incoming PEG molecules must navigate through the partially formed monolayer to reach available binding sites.

Conformational Dynamics: The "Brush" Regime

The defining advantage of mPEG11-SH lies in its conformational behavior. Polymeric PEGs possess high conformational entropy, occupying a large exclusion volume (the "mushroom" conformation) that sterically blocks adjacent binding sites, resulting in low grafting densities.

Because mPEG11-SH is a short, discrete chain, its conformational entropy is significantly lower. This minimal steric hindrance allows the molecules to pack tightly on the highly curved nanoparticle surface. As the grafting density increases, lateral steric repulsion forces the short PEG chains to extend outward into a highly ordered, rigid "brush" conformation[3]. This ultra-dense brush layer is highly effective at shielding the gold core from small molecules and proteins.

Mechanism A Citrate-Capped AuNP (Weak Electrostatic) C Ligand Displacement (First-Order Kinetics) A->C Citrate Desorption B mPEG11-SH Addition (High Concentration) B->C Diffusion D Au-S Chemisorption (>100 kJ/mol) C->D Dative Bonding E Dense SAM Formation (Brush Conformation) D->E Steric Packing

Caption: Thermodynamic and kinetic pathway of mPEG11-SH chemisorption on gold nanoparticles.

Comparative Quantitative Analysis: Discrete vs. Polymeric PEG

The inverse relationship between PEG chain length and grafting density is a critical factor in nanoparticle design. As demonstrated by thermal gravimetric analysis (TGA) and dynamic light scattering (DLS), shorter PEG chains yield exponentially higher surface loading[4]. Table 1 summarizes the physicochemical differences between mPEG11-SH and traditional polymeric PEGs on a standard 15 nm AuNP.

Ligand TypeMolecular Weight (Da)Grafting Density (PEG/nm²)Monolayer ConformationHydrodynamic Radius Increase (nm)
mPEG11-SH ~5323.50 – 4.00Rigid Brush< 2.0
mPEG-2000-SH ~2,1001.50 – 2.00Intermediate~ 4.5
mPEG-5000-SH ~5,0000.30 – 0.50Mushroom~ 10.0

Data extrapolated from established quantification models of PEGylated gold nanoparticles[4].

Self-Validating Experimental Protocol

To guarantee scientific integrity, the functionalization workflow must be a self-validating system. The following protocol explains not just the how, but the causality behind each experimental choice, ensuring that the final mPEG11-SH coated AuNPs are fully passivated and free of aggregates.

Step 1: Ligand Exchange Setup

Procedure: To a suspension of citrate-capped AuNPs (e.g., 15 nm, ~10 nM concentration), add mPEG11-SH at a molar excess of at least 30,000:1 (PEG-to-nanoparticle ratio). Causality: A massive stoichiometric excess is required to drive the Langmuir equilibrium to absolute saturation. Because the final stages of brush formation are sterically hindered, high bulk concentrations of mPEG11-SH are necessary to force the final molecules into the dense self-assembled monolayer (SAM).

Step 2: Thermodynamic Equilibration

Procedure: Stir the mixture continuously at room temperature for 12 to 24 hours. Causality: While initial Au-S bond formation occurs within minutes, achieving maximum grafting density requires prolonged incubation. This allows for the dynamic rearrangement of the PEG chains and the complete desorption of the displaced citrate molecules[2].

Step 3: Purification

Procedure: Centrifuge the suspension (e.g., 14,000 × g for 20 minutes for 15 nm AuNPs). Carefully discard the supernatant containing unbound mPEG11-SH and displaced citrate. Resuspend the soft pellet in ultrapure water or a biological buffer (e.g., PBS). Repeat this wash step twice. Causality: Unbound mPEG11-SH can compete with the nanoparticles in downstream biological assays or artificially inflate concentration readings. Centrifugation isolates the covalently bound system.

Step 4: Orthogonal Quality Control (QC) Validation

Procedure: Validate the functionalization using three orthogonal techniques:

  • UV-Vis Spectroscopy: Look for a slight red shift (~2 nm) in the Localized Surface Plasmon Resonance (LSPR) peak (e.g., from 520 nm to 522 nm). Causality: The displacement of citrate by PEG slightly alters the local refractive index at the gold surface without causing the massive red shifts associated with aggregation.

  • Dynamic Light Scattering (DLS): Confirm a minor increase in the hydrodynamic diameter (~2-4 nm total). Causality: Validates the presence of the short mPEG11 hydration layer.

  • Zeta Potential: Measure the surface charge. Causality: Citrate-capped AuNPs are highly anionic (~ -38 mV). Successful neutral PEGylation masks this charge, shifting the potential closer to neutral (e.g., ~ -10 to -20 mV)[5].

Workflow Step1 1. AuNP Preparation (Citrate Reduction) Step2 2. Ligand Exchange (Excess mPEG11-SH) Step1->Step2 Add Reagents (>30k:1 Ratio) Step3 3. Purification (Centrifugation/Wash) Step2->Step3 12-24h Incubation Step4 4. QC Validation (DLS, UV-Vis, Zeta) Step3->Step4 Isolate Pellet

Caption: Self-validating experimental workflow for mPEG11-SH functionalization and quality control.

References

  • Rahme, K., et al. (2013). "PEGylated gold nanoparticles: polymer quantification as a function of PEG lengths and nanoparticle dimensions." RSC Advances. Available at:[Link]

  • Tsai, D.-H., et al. (2010). "Competitive Adsorption of Thiolated Polyethylene Glycol and Mercaptopropionic Acid on Gold Nanoparticles Measured by Physical Characterization Methods." Langmuir - ACS Publications. Available at:[Link]

  • Walkey, C. D., et al. (2021). "Understanding the Adsorption of Peptides and Proteins onto PEGylated Gold Nanoparticles." MDPI. Available at:[Link]

  • Meyer, S. A., et al. (2015). "Measuring binding kinetics of aromatic thiolated molecules with nanoparticles via surface-enhanced Raman spectroscopy." PMC - NIH. Available at:[Link]

Sources

Exploratory

The Researcher's Guide to mPEG11-SH: Ensuring Stability and Success in Bioconjugation

For researchers, scientists, and drug development professionals, methoxy-poly(ethylene glycol)-thiol, particularly with a chain length of 11 ethylene glycol units (mPEG11-SH), is a cornerstone reagent for a multitude of...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, methoxy-poly(ethylene glycol)-thiol, particularly with a chain length of 11 ethylene glycol units (mPEG11-SH), is a cornerstone reagent for a multitude of applications, from nanoparticle surface modification to protein PEGylation. The success of these endeavors hinges on the integrity of the reactive thiol group. This guide provides an in-depth technical overview of mPEG11-SH stability, the chemical principles governing its degradation, and rigorous, field-proven protocols for its ideal storage and handling.

The Chemistry of mPEG11-SH: A Double-Edged Sword

mPEG11-SH is a bifunctional molecule featuring a hydrophilic mPEG chain and a reactive thiol (-SH) group. The PEG component imparts water solubility and biocompatibility, while the thiol group is the workhorse for conjugation, readily reacting with maleimides, iodoacetyl groups, and forming strong bonds with gold surfaces.[1][2] However, the very reactivity that makes the thiol group so valuable also renders it susceptible to degradation, primarily through oxidation.

The principal degradation pathway for mPEG11-SH is the oxidation of the thiol group to form a disulfide bond (R-S-S-R).[2] This dimerization renders the molecule inactive for its intended conjugation reactions, leading to failed experiments, low yields, and unreliable results. Understanding and mitigating this oxidative process is paramount.

The Primary Culprit: Oxidative Degradation and Disulfide Formation

The oxidation of two mPEG11-SH molecules to form a disulfide dimer is the most significant stability concern. This reaction is not spontaneous but is catalyzed by several factors commonly present in a laboratory setting.

The Role of Oxygen

Atmospheric oxygen is a key oxidizing agent that drives the formation of disulfide bonds.[3] The mechanism involves the deprotonation of the thiol group to the more reactive thiolate anion (R-S⁻), which is then oxidized.

The Critical Influence of pH

The rate of thiol oxidation is highly pH-dependent. The deprotonation of the thiol group to the reactive thiolate anion is favored at neutral to alkaline pH (pH > 7).[3] Consequently, the rate of disulfide formation increases significantly at higher pH values. For common thiol-maleimide conjugation reactions, the optimal pH range is between 6.5 and 7.5.[4] Within this window, the reaction with thiols is highly favored. Above pH 7.5, the maleimide group can react with primary amines, and at pH ≥ 8, the maleimide ring is prone to hydrolysis, rendering it unreactive.[4]

The Catalytic Effect of Metal Ions

Divalent metal ions, especially copper (Cu²⁺) and iron (Fe³⁺), are potent catalysts for thiol oxidation.[3][5] Even trace amounts of these metal ions, often present in buffers or on labware, can significantly accelerate the degradation of mPEG11-SH.

The following diagram illustrates the primary degradation pathway of mPEG11-SH:

G cluster_activation Deprotonation (pH > 7) cluster_oxidation Oxidation mPEG_SH_1 mPEG11-SH Thiolate_1 mPEG11-S⁻ (Thiolate) mPEG_SH_1->Thiolate_1 -H⁺ mPEG_SH_2 mPEG11-SH Thiolate_2 mPEG11-S⁻ (Thiolate) mPEG_SH_2->Thiolate_2 -H⁺ Disulfide mPEG11-S-S-mPEG11 (Inactive Dimer) Thiolate_1->Disulfide Thiolate_2->Disulfide Catalysts Catalysts: - Oxygen (O₂) - Metal Ions (Cu²⁺, Fe³⁺) Catalysts->Thiolate_1 Catalysts->Thiolate_2

Caption: Oxidative degradation pathway of mPEG11-SH to an inactive disulfide dimer.

Ideal Laboratory Storage and Handling: A Self-Validating System

To ensure the long-term stability and reactivity of mPEG11-SH, a multi-faceted approach to storage and handling is essential. Each step is designed to mitigate the risks of oxidation and other potential degradation pathways.

Long-Term Storage

For long-term storage, mPEG11-SH should be maintained as a solid under conditions that minimize exposure to oxygen, moisture, and light.

ParameterRecommended ConditionRationale
Temperature -20°C or lowerReduces the rate of chemical degradation.[2][6]
Atmosphere Inert gas (Argon or Nitrogen)Prevents oxidation by displacing atmospheric oxygen.[6]
Container Tightly sealed, amber vialProtects from moisture and light.
Form Solid/Lyophilized powderMore stable than solutions.
Desiccation Store with a desiccantMinimizes hydrolysis and moisture-mediated degradation.[6]
Handling and Aliquoting Protocol

This protocol is designed to maintain the integrity of your mPEG11-SH stock upon receipt and during use.

Materials:

  • mPEG11-SH vial

  • Glove box or glove bag with an inert gas supply (Argon or Nitrogen)

  • Pre-weighed, amber glass vials with septa-lined caps for aliquoting

  • Syringe and needle for inert gas backfilling

  • Desiccator

Procedure:

  • Equilibration: Before opening, allow the mPEG11-SH vial to equilibrate to room temperature for at least 30 minutes. This prevents condensation of atmospheric moisture onto the cold powder.

  • Inert Atmosphere: Transfer the vial and all necessary materials into a glove box or bag that has been purged with an inert gas.

  • Aliquoting: Carefully dispense the desired amount of mPEG11-SH into the pre-weighed aliquot vials. Work efficiently to minimize exposure time.

  • Inert Gas Backfill: Before sealing each aliquot vial, flush the headspace with the inert gas using a gentle stream from a needle attached to the gas line.

  • Sealing: Immediately and tightly seal the vials. For added protection, wrap the cap with parafilm.

  • Storage of Aliquots: Place the newly created aliquots in a desiccator inside a -20°C freezer.

  • Resealing the Stock Vial: Backfill the original stock vial with inert gas before resealing and storing it under the same conditions.

Preparation of Stock Solutions

When preparing stock solutions, the choice of solvent and handling procedure is critical to prevent premature degradation.

Protocol for Preparing an mPEG11-SH Stock Solution:

  • Solvent Selection: Use a dry, deoxygenated, amine-free solvent. Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) are common choices. To deoxygenate the solvent, bubble with an inert gas (Argon or Nitrogen) for at least 30 minutes.

  • Dissolution: In an inert atmosphere (glove box), add the deoxygenated solvent to the vial containing the mPEG11-SH aliquot.

  • Storage of Stock Solution: Store the stock solution at -20°C under an inert gas atmosphere. Use a syringe to withdraw the solution through the septum to avoid introducing air. Avoid repeated freeze-thaw cycles. For optimal results, prepare fresh solutions for each experiment.

The following workflow diagram summarizes the key steps for maintaining mPEG11-SH stability:

G Start Receipt of mPEG11-SH Equilibrate Equilibrate to Room Temperature Start->Equilibrate Inert_Atmosphere Work in Inert Atmosphere (Glove Box) Equilibrate->Inert_Atmosphere Aliquot Aliquot into Small, Single-Use Vials Inert_Atmosphere->Aliquot Backfill Backfill with Inert Gas Aliquot->Backfill Store Store at -20°C with Desiccant Backfill->Store Prepare_Solution Prepare Stock Solution Store->Prepare_Solution For Use Degassed_Solvent Use Dry, Deoxygenated Solvent Prepare_Solution->Degassed_Solvent Store_Solution Store Solution at -20°C Under Inert Gas Degassed_Solvent->Store_Solution Use Use in Experiment (pH 6.5-7.5 for Maleimide Reaction) Store_Solution->Use

Caption: Recommended workflow for handling and storing mPEG11-SH.

Conclusion: Proactive Measures for Reliable Results

The stability of mPEG11-SH is not a matter of chance but a direct consequence of meticulous laboratory practice. By understanding the chemical principles of its degradation, particularly the insidious effects of oxidation, and by implementing the rigorous storage and handling protocols outlined in this guide, researchers can ensure the integrity and reactivity of this vital reagent. A proactive approach to stability is a direct investment in the reliability and success of your experimental outcomes.

References

  • Nanocs. Methoxy PEG Thiol, mPEG-SH CH3O-(CH2CH2O)n-CH2CH2-SH. Available at: [Link]

  • JenKem Technology. PEG Storage and Handling Conditions. Published June 1, 2022. Available at: [Link]

  • Modi, D., et al. (2019). Modulating Thiol pKa Promotes Disulfide Formation at Physiological pH: An Elegant Strategy To Design Disulfide Cross-Linked Hyaluronic Acid Hydrogels. Biomacromolecules. Available at: [Link]

  • Rehling, T., et al. (2001). Copper Ions Differ From Other Thiol Reactive Metal Ions in Their Effects on the Concentration and Redox Status of Thiols in HeLa Cell Cultures. PubMed. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Preparation and Optimization of mPEG11-SH Self-Assembled Monolayers (SAMs) on Gold Surfaces

Introduction & Mechanistic Principles Self-assembled monolayers (SAMs) of poly(ethylene glycol) (PEG) thiols on gold surfaces are foundational architectures in biosensor development, nanoparticle functionalization, and a...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Principles

Self-assembled monolayers (SAMs) of poly(ethylene glycol) (PEG) thiols on gold surfaces are foundational architectures in biosensor development, nanoparticle functionalization, and anti-fouling coatings. Specifically, mPEG11-SH (methoxy-PEG11-thiol) offers a precise, monodisperse chain length (11 ethylene glycol units) that strikes an optimal balance. It creates a hydration layer dense enough to resist non-specific protein binding, while maintaining a low-profile footprint necessary for sensitive transduction techniques like Surface Plasmon Resonance (SPR) and Quartz Crystal Microbalance with Dissipation (QCM-D).

The formation of a SAM is driven by the chemisorption of the thiol (-SH) headgroup onto the gold (Au) lattice, forming a strong semi-covalent Au-S bond (~40-50 kcal/mol) [1]. The assembly occurs in two distinct kinetic regimes:

  • Initial Fast Adsorption: Within minutes, thiol molecules randomly adsorb onto the bare gold surface, often lying parallel to the substrate to maximize van der Waals interactions [1].

  • Slower Organizational Phase: Over 24 to 48 hours, as surface coverage increases, lateral steric repulsion forces the PEG chains upright into a crystalline-like "brush" conformation. This dense packing is critical for the anti-fouling properties of the SAM, as it maximizes the confinement of water molecules, creating a thermodynamic barrier to protein adsorption [4].

Experimental Workflow

SAM_Workflow Au_Substrate 1. Pristine Gold Substrate (Au 111 facet preferred) Cleaning 2. Surface Cleaning (UV-Ozone or Piranha) Au_Substrate->Cleaning Removes adventitious carbon Incubation 4. SAM Incubation (24-48h, Room Temp, Dark) Cleaning->Incubation Exposes bare Au lattice Solution 3. mPEG11-SH Solution (1 mM in Anhydrous EtOH) Solution->Incubation Prevents disulfide formation Washing 5. Washing & Drying (EtOH Rinse, N2 Stream) Incubation->Washing Au-S chemisorption & packing Validation 6. SAM Validation (Contact Angle, XPS, SPR) Washing->Validation Removes physisorbed thiols

Workflow for mPEG11-SH SAM preparation on gold substrates.

Materials and Reagents

To ensure reproducibility, the purity of reagents is paramount. Impurities, particularly competing thiols or water in the solvent, will severely degrade SAM quality.

Material / ReagentSpecificationPurpose / Causality
mPEG11-SH >95% purity, monodisperseActive SAM-forming molecule. Monodispersity ensures uniform brush layer height [5].
Gold Substrate Au(111) evaporated on glass/siliconProvides the optimal crystalline lattice for dense thiol packing [3].
Ethanol (EtOH) 200-proof (Anhydrous), ≥99.9%Primary solvent. Anhydrous conditions prevent thiol oxidation to disulfides [1].
Piranha Solution 3:1 conc. H₂SO₄ : 30% H₂O₂Oxidatively strips adventitious carbon from the gold surface [1].
Nitrogen Gas (N₂) High purity, dry streamUsed for drying. Prevents oxidation and avoids solvent spotting [3].

Step-by-Step Protocol

This protocol is designed as a self-validating system. Each phase includes specific handling requirements dictated by the physical chemistry of the interface.

Step 1: Substrate Preparation and Cleaning (Critical Path)

Causality: Gold surfaces rapidly adsorb adventitious organic carbon from the atmosphere. If this layer is not removed, mPEG11-SH cannot physically access the gold lattice, resulting in a sparse, disorganized monolayer that will fail to resist protein fouling [1, 2].

  • Rinse the gold substrate sequentially with deionized water (18.2 MΩ·cm) and anhydrous ethanol. Dry with a gentle stream of N₂.

  • Rigorous Cleaning: Place the substrate in a UV-Ozone cleaner for 15-20 minutes, OR immerse in freshly prepared Piranha solution for 1-5 minutes [1]. (Warning: Piranha is highly reactive and explosive in contact with organics. Handle with extreme caution in a fume hood).

  • Immediately rinse the substrate with copious amounts of deionized water, followed by anhydrous ethanol.

  • Self-Validation Check: The cleaned gold surface should be completely hydrophilic. Water should sheet off evenly without forming droplets. If droplets form, the surface is still contaminated; repeat the cleaning step.

Step 2: Thiol Solution Preparation

Causality: Thiol groups are highly susceptible to oxidation, forming disulfides (R-S-S-R) which do not assemble as densely as free thiols. Using anhydrous ethanol minimizes this risk [3].

  • Prepare a 1 mM solution of mPEG11-SH in anhydrous 200-proof ethanol [1, 2].

  • Sonicate the solution for 2-5 minutes to ensure complete dissolution.

  • Note: Only prepare the volume needed for immediate use. Do not store thiol solutions long-term, as they degrade over time.

Step 3: Self-Assembly Incubation

Causality: While initial attachment takes minutes, achieving a highly ordered, crystalline-like "brush" phase requires extended time for the molecules to laterally diffuse, displace trapped solvent, and maximize van der Waals interactions between the PEG chains [1].

  • Place the freshly cleaned gold substrate into a clean glass or polypropylene container.

  • Submerge the substrate completely in the 1 mM mPEG11-SH solution.

  • Backfill the container with dry nitrogen gas before sealing to displace oxygen and minimize oxidative degradation during incubation[3].

  • Incubate at room temperature in the dark for 24 to 48 hours[1, 2].

Step 4: Post-Assembly Washing and Drying

Causality: After incubation, the surface contains both strongly chemisorbed thiols (the true SAM) and weakly physisorbed molecules entangled in the PEG layer. Failing to remove physisorbed molecules leads to baseline drift in SPR/QCM-D and false thickness readings [2].

  • Remove the substrate using clean tweezers.

  • Rinse vigorously with fresh anhydrous ethanol for 10-15 seconds [3].

  • Submerge the substrate in fresh ethanol and sonicate for 1-3 minutes to dislodge loosely bound species [1].

  • Perform a final rinse with ethanol and dry completely under a steady stream of N₂.

Characterization and Validation (Self-Validating System)

A robust protocol must be verifiable. The following analytical techniques should be used to confirm the successful formation of a dense mPEG11-SH SAM.

Validation TechniqueExpected Result for mPEG11-SHMechanistic Interpretation
Water Contact Angle ~35° - 45°Indicates a highly hydrophilic surface due to the terminal methoxy and exposed ether oxygens of the dense PEG layer [4].
Ellipsometry ~1.5 - 2.0 nm thicknessConfirms the formation of a single monolayer. Values >2.5 nm suggest multilayering or incomplete washing of physisorbed species.
X-ray Photoelectron Spectroscopy (XPS) S 2p peak at ~162 eVConfirms the presence of the semi-covalent Au-S thiolate bond. A peak at ~164 eV would indicate unbound or disulfide sulfur[1, 4].
SPR / QCM-D Stable baseline, minimal driftEnsures the SAM is structurally stable and free of loosely bound molecules that could desorb into the running buffer [2].

References

  • Title: Preparation of oleylethylene glycol-sreptavidin surfaces for SPR | Source: Protocols.io | URL: [Link]

  • Title: Preparing Self-Assembled Monolayers (SAMs) A Step-by-Step Guide for Solution-Based Self-Assembly | Source: ResearchGate | URL: [Link]

  • Title: Poly(ethylene glycol) Monolayer Formation and Stability on Gold and Silicon Nitride Substrates | Source: ACS Publications (Langmuir) | URL: [Link]

Technical Notes & Optimization

Troubleshooting

troubleshooting nanoparticle aggregation after mPEG11-SH coating

Topic: Troubleshooting Colloidal Aggregation After mPEG11-SH Functionalization Welcome to the Technical Support Center for nanoparticle surface engineering. Functionalizing gold (AuNPs) or silver nanoparticles (AgNPs) wi...

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Author: BenchChem Technical Support Team. Date: April 2026

Topic: Troubleshooting Colloidal Aggregation After mPEG11-SH Functionalization

Welcome to the Technical Support Center for nanoparticle surface engineering. Functionalizing gold (AuNPs) or silver nanoparticles (AgNPs) with mPEG11-SH (methoxy-polyethylene glycol-thiol, 11 repeating units, MW ~500-600 Da) presents unique thermodynamic and kinetic challenges. Because mPEG11 is an ultra-short chain, it provides significantly less steric bulk than traditional 2 kDa or 5 kDa PEGs, making the nanoparticles highly susceptible to aggregation if the coating protocol is not perfectly optimized.

This guide provides a mechanistic breakdown, diagnostic workflows, and self-validating protocols to ensure successful, stable PEGylation.

Diagnostic Workflow for mPEG11-SH Aggregation

TroubleshootingWorkflow Start Aggregation Observed After mPEG11-SH Timing When does aggregation occur? Start->Timing Add Immediately upon PEG addition Timing->Add Step 1 Purify During centrifugation/ purification Timing->Purify Step 2 Salt High Ionic Strength? Dilute buffer before adding PEG Add->Salt Mix Localized Concentration? Use dropwise addition Add->Mix Ox Thiol Oxidized? Reduce with TCEP Add->Ox Time Incomplete Monolayer? Increase incubation to >2h Purify->Time Force Excessive g-force? Reduce speed, use 0.01% Tween Purify->Force

Diagnostic workflow for identifying root causes of mPEG11-SH nanoparticle aggregation.

Frequently Asked Questions (Root Cause Analysis)

Q1: Why do my nanoparticles turn blue/purple immediately upon adding mPEG11-SH? A1: This color shift indicates plasmonic coupling due to immediate aggregation. The causality lies in the transition from electrostatic to steric stabilization. Citrate-capped nanoparticles rely on a negative charge layer for electrostatic repulsion. When mPEG11-SH is introduced, it displaces citrate. However, studies on thiol-PEG stabilizing processes reveal a Maximum Coagulation Concentration (MCC)[1]. If the PEG concentration is not rapidly pushed past the Critical Stabilization Concentration (CSC), the partial removal of charge without sufficient steric bulk causes the particles to crash[1]. Furthermore, excess salts in the buffer can prematurely shield remaining surface charges, reducing electrostatic repulsion before the PEG layer fully forms[2].

Q2: My particles are stable during the reaction but aggregate irreversibly during centrifugation. What is the root cause? A2: Aggregation during purification is a hallmark of an incomplete PEG monolayer or insufficient steric hindrance[2]. While mPEG11-SH achieves a higher saturated capping density than higher molecular weight PEGs, its short length provides a very thin hydration layer[1]. When centrifugal forces push the nanoparticles into a dense pellet, van der Waals attractive forces overcome the weak steric repulsion of the short PEG11 chains. Using 100% short-chain PEG can lead to aggregation upon centrifugation; optimizing g-force or using a stabilizing additive is often required[3].

Q3: Could the state of my mPEG11-SH reagent be causing the issue? A3: Yes. mPEG-SH is highly susceptible to air oxidation, forming disulfide dimers (mPEG-S-S-PEGm)[4]. Disulfides have a significantly lower binding affinity and slower reaction kinetics with gold surfaces compared to free thiols. If your reagent has oxidized, the effective concentration of reactive thiols drops below the CSC, leading to incomplete surface coverage.

Q4: How does the chain length dictate stability according to DLVO theory? A4: PEG ligands provide colloidal stability by steric repulsion, and if the ligands are long enough and form a compact layer, the conjugates resist even high salt concentrations[5]. Because mPEG11 is extremely short (~500 Da), it operates on the boundary of failing to overcome the Derjaguin–Landau–Verwey–Overbeek (DLVO) attractive forces during high-stress events[5].

Mechanism mPEG11 mPEG11-SH (Short Chain, ~500 Da) HighDensity High Capping Density (>4 chains/nm²) mPEG11->HighDensity LowSteric Low Steric Hindrance (Thin Hydration Layer) HighDensity->LowSteric Vul Vulnerable to Stress (Salt/Centrifugation) LowSteric->Vul

Logical relationship between mPEG11-SH chain length and colloidal stability.

Quantitative Data & Optimization Tables

Table 1: Comparative Properties of PEG Chain Lengths on AuNPs

PropertymPEG11-SH (~0.5 kDa)mPEG-SH (5 kDa)Mechanistic Impact
Stabilization Type Weak StericStrong StericShort chains cannot fully mask van der Waals core attraction.
Saturated Density High (>4 chains/nm²)Low (~1-2 chains/nm²)Short chains pack tighter but offer a thinner hydration shield[1].
Centrifugation Poor (Prone to fusion)ExcellentHigh g-forces easily strip or compress short hydration layers.
Salt Tolerance ModerateHighShort chains are easily compromised by Debye length screening[5].

Table 2: Troubleshooting Centrifugation Parameters for mPEG11-AuNPs Note: Centrifugation speeds must be strictly controlled to prevent irreversible pelleting of weakly sterically stabilized particles.

AuNP Core SizeRecommended Speed (g)Time (min)Recommended Additive
10 nm12,000 - 14,00030 - 450.01% Tween-20
20 nm8,000 - 10,00020 - 300.01% Tween-20
50 nm3,000 - 4,00015 - 20None (or 0.005% Tween-20)

Self-Validating Experimental Protocols

To guarantee success, the following methodology pairs an optimized conjugation workflow with a self-validating displacement assay. If the coating is successful, the particles will pass the validation assay without aggregating.

Protocol 1: Optimized mPEG11-SH Conjugation to Citrate-AuNPs

This protocol utilizes TCEP reduction and salt-aging to ensure a dense, highly packed monolayer.

  • Thiol Reduction: Dissolve mPEG11-SH in ultra-pure water. Add Tris(2-carboxyethyl)phosphine (TCEP) at a 10x molar excess relative to the PEG. Incubate for 30 minutes at room temperature to break any oxidized disulfides[4].

  • Buffer Preparation: Ensure the citrate-capped AuNPs are in a low ionic strength environment (e.g., <2 mM citrate, pH 7.0 - 7.4). Do not use PBS or high-salt buffers at this stage[2].

  • Dropwise Addition: While vigorously vortexing the AuNP solution, add the reduced mPEG11-SH dropwise. Rapid, localized high concentrations can cause uneven surface coverage and aggregation[2]. Target a final PEG concentration of 50 µM to immediately surpass the Critical Stabilization Concentration (CSC)[1].

  • Primary Incubation: Allow the mixture to stir gently for 2 hours at room temperature to establish the initial monolayer.

  • Salt Aging (Crucial for mPEG11): To force the short PEG chains to pack densely, slowly increase the salt concentration. Add 5 M NaCl dropwise over 1 hour until the final concentration reaches 0.1 M NaCl. Stir for an additional 4 hours or overnight.

  • Purification: Centrifuge according to Table 2 . Carefully remove the supernatant and resuspend the loose pellet in ultra-pure water or a low-salt buffer.

Protocol 2: DTT Displacement Assay (Self-Validation System)

Purpose: To validate that the mPEG11-SH monolayer is dense enough to protect the nanoparticle core from competitive ligand displacement[5].

  • Setup: Aliquot 1 mL of the purified mPEG11-AuNPs into a cuvette.

  • Challenge: Add Dithiothreitol (DTT) to a final concentration of 10 mM.

  • Observation: Monitor the UV-Vis absorbance at the plasmon resonance peak (e.g., 520 nm for 20 nm AuNPs) over 2 hours.

  • Validation Logic: DTT is a strong, small-molecule competing thiol. If the mPEG11-SH layer is poorly packed, DTT will rapidly displace it, causing the particles to aggregate (indicated by a red-shift and broadening of the 520 nm peak, and a visible color change to purple)[5]. A stable peak validates a successful, densely packed coating.

Sources

Optimization

Technical Support Center: mPEG11-SH Self-Assembled Monolayers

Welcome to the Technical Support Center for mPEG11-SH (methoxy-poly(ethylene glycol)-undecyl-thiol) Self-Assembled Monolayers (SAMs). This guide is engineered for researchers and drug development professionals to trouble...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for mPEG11-SH (methoxy-poly(ethylene glycol)-undecyl-thiol) Self-Assembled Monolayers (SAMs). This guide is engineered for researchers and drug development professionals to troubleshoot, optimize, and validate PEGylated gold interfaces.

Core Diagnostics: Mechanistic Causes of Defects

To successfully troubleshoot an mPEG11-SH SAM, you must first understand the physical and chemical forces governing its assembly. Unlike simple short-chain alkanethiols, PEGylated thiols introduce complex thermodynamic and kinetic variables.

  • Steric Hindrance & Packing Density: The fundamental footprint of a sulfur-gold bond on an Au(111) surface is approximately 21.4 Ų. However, the cross-sectional area of a hydrated, helical PEG chain is significantly larger. This steric bulk prevents the underlying alkyl chains from achieving a highly ordered, crystalline packing state[1]. Consequently, the monolayer is prone to gauche defects and microscopic pinholes, which compromise its barrier properties[2].

  • Substrate Anomalies & Vacancy Islands: The chemisorption of thiols onto gold is an oxidative process that can eject gold adatoms, leaving behind single-atom-deep pits known as vacancy islands[3]. If the bulky mPEG11-SH chains cannot dynamically rearrange to bridge these topographical anomalies, structural defects are exposed directly to the bulk solution[4].

  • Oxidative Degradation: Thiolate-gold bonds are inherently susceptible to oxidation, converting the strongly bound thiolate into a weakly adsorbed sulfonate species[5]. This process is severely accelerated by UV light, ozone, and ambient oxygen, leading to spontaneous monolayer desorption and subsequent biofouling[4],[5].

  • Suboptimal Kinetics & Impurities: The assembly of bulky PEG-thiols is kinetically slow. Insufficient incubation time (less than 24 hours) or the presence of oxidized thiol precursors (disulfides) in the source material will lead to incomplete assembly and highly disordered, amorphous chains[6],[7].

DefectMechanisms Root mPEG11-SH SAM Defects Steric Steric Hindrance (PEG Chain Bulking) Root->Steric Substrate Substrate Anomalies (Roughness & Vacancies) Root->Substrate Oxidation Oxidative Degradation (Thiolate to Sulfonate) Root->Oxidation Kinetics Suboptimal Kinetics (Short Incubation) Root->Kinetics Pinholes Pinhole Formation & Ion Leakage Steric->Pinholes Low packing density Substrate->Pinholes Exposed Au sites Desorption Monolayer Desorption & Biofouling Oxidation->Desorption Bond cleavage Disorder Gauche Defects & Amorphous Chains Kinetics->Disorder Incomplete assembly Disorder->Pinholes

Logical relationship between root causes and resulting defects in mPEG11-SH SAMs.

Self-Validating Experimental Protocol

A robust protocol must be a self-validating system. The following workflow integrates fabrication with immediate electrochemical and physicochemical validation to ensure trustworthiness before proceeding to downstream bio-assays.

Phase 1: Substrate Preparation

  • Chemical Cleaning: Immerse gold substrates in freshly prepared Piranha solution (3:1 concentrated H₂SO₄ to 30% H₂O₂) for 10 minutes to eradicate organic contaminants. (Safety Warning: Piranha is highly reactive and explosive in contact with organic solvents).

  • Rinsing: Rinse copiously with ultra-pure water (18.2 MΩ·cm), followed by absolute ethanol. Dry under a gentle stream of high-purity nitrogen.

Phase 2: Monolayer Assembly

  • Solution Preparation: Prepare a 1.0 to 2.0 mM solution of mPEG11-SH in degassed, absolute ethanol. Degassing the solvent with argon prevents premature oxidation of the thiol groups[7].

  • Incubation: Submerge the clean gold substrate in the solution. Seal the container, backfill with argon, and incubate in the dark at room temperature for 24 to 48 hours. Extended time is critical for PEG-thiols to overcome steric hindrance and maximize packing density[6].

Phase 3: Defect Passivation (Backfilling)

  • Secondary Incubation: Remove the substrate, rinse briefly with ethanol, and transfer to a 1.0 mM solution of a short-chain alkanethiol (e.g., 2-mercaptoethanol) for 1 hour. The smaller molecules will penetrate the PEG layer and passivate any remaining pinholes at the gold surface without disrupting the PEG hydration sphere[8].

Phase 4: Self-Validation

  • Final Wash: Rinse the substrate extensively with ethanol and dry with nitrogen.

  • Immediate Testing: Proceed immediately to the diagnostic metrics (Section 3) to validate the absence of defects.

ValidationWorkflow Step1 1. Substrate Preparation (Piranha/Plasma Clean) Step2 2. mPEG11-SH Incubation (1-2 mM in Ethanol, 24h+) Step1->Step2 Step3 3. Backfilling (Optional) (Short Alkanethiol) Step2->Step3 Val1 Validation A: Contact Angle (Target: 35-45°) Step3->Val1 Val2 Validation B: Cyclic Voltammetry (Target: Blocked Current) Step3->Val2 Decision Defects Detected? Val1->Decision Val2->Decision Troubleshoot Troubleshooting (Check solvent, purity) Decision->Troubleshoot Yes Success Proceed to Application (Bio-assay, Sensor) Decision->Success No Troubleshoot->Step1 Restart

Step-by-step experimental and self-validating diagnostic workflow for mPEG11-SH SAMs.

Quantitative Diagnostic Metrics

Do not assume your SAM is defect-free based solely on incubation time. Compare your fabricated surfaces against these quantitative benchmarks to identify the specific nature of any defects.

Diagnostic TechniqueIdeal mPEG11-SH SAMDefective SAMMechanistic Implication
Water Contact Angle 35° – 45°> 55° or < 20°Hydrophobic contaminants (>55°) or exposed clean gold due to desorption (<20°).
Cyclic Voltammetry (1mM [Fe(CN)₆]³⁻/⁴⁻)Featureless capacitive curveDistinct redox peaksMacroscopic pinholes allowing electroactive ions to penetrate to the gold surface.
XPS (S 2p region) Doublet at ~162 eV (Thiolate)Peak at ~168 eV (Sulfonate)Oxidative degradation of the Au-S bond, leading to imminent monolayer failure.
Ellipsometry ~1.5 – 2.0 nm thickness< 1.0 nm thicknessIncomplete surface coverage or highly collapsed, amorphous PEG chains.

Frequently Asked Questions (FAQs)

Q: Why is my mPEG11-SH SAM showing high non-specific protein binding? A: Protein resistance relies on the steric repulsion and the tightly bound hydration layer of the helical PEG conformation. If the packing density is too low (due to steric hindrance during assembly[1]), proteins can penetrate the layer and bind to the exposed gold. Solution: Implement the "Backfilling" step (Phase 3 of the protocol) with a short-chain alkanethiol to passivate pinholes and force the PEG chains into a more extended, brush-like conformation[8].

Q: My cyclic voltammogram shows a large Faradaic peak despite a 24-hour incubation. What went wrong? A: This indicates macroscopic pinholes or incomplete assembly[6]. Common culprits include oxidized thiol precursors (e.g., disulfides forming in the source bottle)[7] or trace organic contaminants on the gold prior to assembly. Solution: Verify thiol purity via NMR or mass spectrometry. Ensure substrates are freshly cleaned and immediately immersed in the thiol solution.

Q: Can I store my mPEG11-SH functionalized gold surfaces in ambient air? A: No. Ambient oxygen and ambient light accelerate the photo-oxidation of the thiolate anchor to a sulfonate species, causing the monolayer to rapidly desorb[5]. Solution: Store functionalized substrates in a dark, inert environment (e.g., an argon-filled desiccator) or submerged in pure, degassed ethanol, and utilize them within 48 hours[4].

References

  • Self-Assembled Monolayers of Thiols on Metals: Surface Structures, Defects and Dynamics. Northwestern University. 3

  • Electrochemical Stability of Thiolate Self-Assembled Monolayers on Au, Pt, and Cu. NSF PAR. 4

  • Photochemical transformations of thiolated polyethylene glycol coatings on gold nanoparticles. PMC. 5

  • Self-Assembled Monolayers of Thiolates on Metals as a Form of Nanotechnology. Chemical Reviews - ACS Publications. 6

  • Advanced drug delivery via self-assembled monolayer-coated nanoparticles. AIMS Press. 1

  • Interface Immobilization Chemistry of cRGD-based Peptides Regulates Integrin Mediated Cell Adhesion. PMC. 2

  • Molecular Self-Assembly. Sigma-Aldrich. 7

  • Competitive Adsorption of Thiolated Poly(ethylene glycol) and Alkane-Thiols on Gold Nanoparticles and Its Effect on Cluster Formation. Langmuir - ACS Publications. 8

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist’s Guide: mPEG11-SH vs. High Molecular Weight mPEG-SH for Nanoparticle Stability and In Vivo Performance

Welcome to this in-depth technical guide for researchers, scientists, and drug development professionals. The selection of a surface stabilizing agent is a critical decision point in nanoparticle formulation, with profou...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to this in-depth technical guide for researchers, scientists, and drug development professionals. The selection of a surface stabilizing agent is a critical decision point in nanoparticle formulation, with profound implications for colloidal stability, biological interactions, and therapeutic efficacy. This guide provides a comprehensive comparison between a short-chain, discrete PEG, mPEG11-SH, and conventional high molecular weight (MW) mPEG-SH polymers for the stabilization of nanoparticles, particularly gold nanoparticles (AuNPs), which serve as a model system.

We will move beyond a simple list of properties to explore the underlying physicochemical principles, present supporting experimental data and protocols, and offer field-proven insights to guide your selection process.

Section 1: The Fundamentals of PEGylation and Steric Hindrance

Poly(ethylene glycol), or PEG, is the most widely used polymer for conferring "stealth" properties to nanoparticles.[1] The methoxy (mPEG) cap renders the terminal end inert, while the thiol (-SH) group serves as a powerful anchor to noble metal surfaces through the formation of a strong gold-thiolate bond.[2][3] This process, known as PEGylation, creates a hydrophilic, neutral shield around the nanoparticle.

The primary mechanism of stabilization is steric hindrance. This physical barrier prevents nanoparticles from approaching each other closely enough for van der Waals forces to induce irreversible aggregation.[4] Crucially, this PEG layer also minimizes the adsorption of plasma proteins (opsonins), which would otherwise tag the nanoparticles for rapid clearance by the mononuclear phagocyte system (MPS).[5][6][7]

The effectiveness of this steric barrier is dictated by the conformation of the PEG chains on the nanoparticle surface, which is a direct function of their molecular weight and grafting density.

  • Low MW PEG (e.g., mPEG11-SH): Short PEG chains, especially at lower grafting densities, tend to adopt a "mushroom" conformation. The chains are relatively sparse and coiled, offering a moderate degree of steric repulsion.

  • High MW PEG (e.g., 5,000 Da): Longer PEG chains, when grafted at a sufficient density, are forced to extend away from the surface to avoid overlap, forming a dense "brush" conformation. This brush layer provides a much more formidable steric barrier against protein adsorption and aggregation.[1][5]

PEG_Conformation cluster_0 Low MW PEG ('Mushroom' Conformation) cluster_1 High MW PEG ('Brush' Conformation) NP1 NP1->p1 NP1->p2 NP1->p3 NP1->p4 NP1->p5 NP1->p6 p1->p1a p2->p2a p3->p3a p4->p4a p5->p5a p6->p6a NP2 NP2->q1 NP2->q2 NP2->q3 NP2->q4 NP2->q5 NP2->q6 q1->q1a q2->q2a q3->q3a q4->q4a q5->q5a q6->q6a

Caption: PEG conformation on a nanoparticle surface.

Section 2: Head-to-Head Performance Analysis

We will now compare the performance of AuNPs functionalized with mPEG11-SH (MW ≈ 525 Da) versus a representative high molecular weight mPEG-SH (MW = 5,000 Da or 5 kDa).

Colloidal Stability: Hydrodynamic Size and Salt Challenge

Colloidal stability refers to the ability of nanoparticles to remain dispersed in a liquid medium without aggregating. This is assessed by measuring the hydrodynamic diameter (Z-average) and Polydispersity Index (PDI) using Dynamic Light Scattering (DLS), and by challenging the nanoparticles with high salt concentrations.[8][9]

Data Summary: Colloidal Stability

ParameterBare AuNP (20 nm Core)AuNP + mPEG11-SHAuNP + mPEG-SH 5 kDa
Hydrodynamic Diameter (Z-ave) ~22 nm~28 nm~55 nm
Polydispersity Index (PDI) < 0.2< 0.2< 0.2
Stability in 10% NaCl Immediate AggregationStableHighly Stable

Interpretation: Both PEG coatings provide a significant increase in colloidal stability compared to the bare, citrate-capped AuNPs, preventing aggregation in high ionic strength solutions.[2] The most notable difference is the significant increase in hydrodynamic diameter imparted by the 5 kDa mPEG-SH, a direct consequence of the long, extended polymer chains forming the brush-like corona.

Protocol: Salt Aggregation Stability Assay

This protocol is designed to qualitatively and quantitatively assess the colloidal stability of PEGylated nanoparticles.

Causality: High salt concentrations screen the electrostatic repulsion between nanoparticles, leading to rapid aggregation unless a sufficient steric barrier (from PEG) is present. A stable formulation will show no significant change in its UV-Vis spectrum, specifically the Surface Plasmon Resonance (SPR) peak.

  • Sample Preparation: Prepare three separate solutions in microcentrifuge tubes:

    • 500 µL of bare (citrate-stabilized) AuNPs.

    • 500 µL of mPEG11-SH functionalized AuNPs.

    • 500 µL of mPEG-SH 5 kDa functionalized AuNPs. (All samples should be at the same nanoparticle concentration in ultrapure water).

  • Initial Measurement (T=0): Transfer 100 µL of each solution to a cuvette and measure the full UV-Vis absorbance spectrum (typically 400-700 nm). Record the wavelength of maximum absorbance (λmax).

  • Salt Challenge: Add 50 µL of 10% NaCl solution to each of the remaining 400 µL samples. Mix gently by pipetting.

  • Final Measurement (T=5 min): After 5 minutes of incubation at room temperature, measure the UV-Vis spectrum of each salt-challenged sample.

  • Analysis:

    • Aggregation: A significant red-shift (>5 nm) in λmax and a broadening of the SPR peak indicate nanoparticle aggregation. The solution may also exhibit a visible color change from red to purple or blue.

    • Stability: No significant change in λmax or peak shape indicates high colloidal stability.

Biological Stability: Protein Corona Formation

When nanoparticles enter a biological fluid like blood plasma, proteins rapidly adsorb to their surface, forming a "protein corona".[10] This corona dictates the biological identity of the nanoparticle, influencing its circulation time and cellular uptake.[11] Effective PEGylation is crucial for minimizing this process.

Data Summary: Biological Performance Indicators

ParameterAuNP + mPEG11-SHAuNP + mPEG-SH 5 kDa
Protein Adsorption ModerateMinimal
Uptake by Macrophages ModerateLow[1][5]
Blood Circulation Half-Life Short (< 30 min)[6][12]Long (> 15 hours)[1][5]

Interpretation: This is where the distinction between low and high MW PEG becomes critically important. The dense brush conformation of 5 kDa mPEG-SH is significantly more effective at preventing protein adsorption than the mushroom-like layer of mPEG11-SH.[11] This reduced opsonization directly translates to decreased uptake by macrophages and a dramatically extended blood circulation half-life.[5] Statistical analyses of published data confirm that a PEG MW of ≥5 kDa is necessary to significantly prolong circulation, while PEGs with MW ≤2 kDa have a minimal impact.[6][12]

Protein_Repulsion cluster_0 Low MW PEG + Plasma cluster_1 High MW PEG + Plasma NP1 AuNP p1 Protein p1->NP1 Adsorbed p2 Protein p2->NP1 Adsorbed NP2 AuNP p3 Protein p3->NP2 Repelled p4 Protein p4->NP2 Repelled

Caption: High MW PEG effectively repels plasma proteins.

Section 3: Experimental Workflow and Self-Validation

A robust and reproducible nanoparticle functionalization protocol must be self-validating. This means incorporating characterization steps that confirm the success of each preceding stage. The workflow below illustrates a self-validating system for producing PEGylated gold nanoparticles.

Workflow cluster_workflow Self-Validating Experimental Workflow cluster_validation Validation Checks Synthesis 1. AuNP Synthesis (Citrate Reduction) Functionalization 2. PEGylation (Ligand Exchange) Synthesis->Functionalization Purification 3. Purification (Centrifugation) Functionalization->Purification Characterization 4. Characterization Purification->Characterization UVVis UV-Vis Spectroscopy (Check for aggregation) Characterization->UVVis Confirms colloidal stability DLS Dynamic Light Scattering (Confirm size increase) Characterization->DLS Confirms PEG binding

Caption: A self-validating workflow for nanoparticle PEGylation.

Protocol: AuNP PEGylation via Ligand Exchange

This protocol describes the functionalization of citrate-stabilized AuNPs with mPEG-SH.

Causality: The thiol group (-SH) on the PEG molecule has a much higher affinity for the gold surface than the weakly bound citrate ions. This drives a spontaneous ligand exchange reaction, resulting in a covalently attached PEG layer.[2]

  • Synthesis of AuNPs: Synthesize 20 nm AuNPs using the standard citrate reduction method. Confirm core size and monodispersity via TEM and DLS.

  • PEG Solution Preparation: Prepare a 1 mM stock solution of the desired mPEG-SH (either mPEG11-SH or mPEG-SH 5 kDa) in ultrapure water.

  • Functionalization Reaction:

    • To 10 mL of the AuNP solution, add the mPEG-SH stock solution to achieve a final PEG concentration of 20-30 µM.[13]

    • Incubate the mixture at room temperature for at least 30 minutes with gentle stirring to allow for complete ligand exchange.[13]

  • Purification:

    • Transfer the solution to centrifuge tubes.

    • Centrifuge at a speed sufficient to pellet the nanoparticles (e.g., 14,000 x g for 30-60 minutes). The exact speed and time will depend on nanoparticle size.[13][14]

    • Carefully remove the supernatant, which contains excess, unbound PEG and displaced citrate.

    • Resuspend the nanoparticle pellet in a fresh volume of ultrapure water or desired buffer (e.g., PBS).

  • Validation:

    • DLS Analysis: Measure the hydrodynamic size and PDI of the purified, PEGylated AuNPs. A successful reaction is validated by a clear increase in hydrodynamic diameter compared to the bare AuNPs, with the PDI remaining low (<0.3).[8][15]

    • UV-Vis Analysis: Measure the absorbance spectrum. The λmax should be slightly red-shifted (2-4 nm) but the peak should remain sharp, confirming that the nanoparticles are well-dispersed after functionalization.[13]

Section 4: The Application Scientist's Verdict: Which PEG to Choose?

The choice between mPEG11-SH and a high molecular weight mPEG-SH is not a matter of which is "better," but which is fit-for-purpose .

Choose mPEG11-SH when:

  • Minimal size increase is paramount: For applications requiring nanoparticles to pass through tight biological barriers (e.g., some tumor microenvironments, crossing the blood-brain barrier), every nanometer counts. The small footprint of mPEG11-SH provides essential colloidal stability without a massive size penalty.[16]

  • In vivo circulation is not the primary goal: For in vitro diagnostics, sensing applications, or topical/local delivery, where long circulation is irrelevant, mPEG11-SH provides sufficient stability for formulation and use.

  • Surface chemistry modification is the goal: When PEG is used as a linker to attach other molecules, a short, discrete chain like mPEG11 can provide better control over spacing and accessibility of the terminal group.

Choose High Molecular Weight mPEG-SH (≥ 5 kDa) when:

  • Maximizing in vivo circulation time is the objective: For systemic drug delivery, imaging, and theranostics, a long circulation half-life is non-negotiable. The ability of high MW PEG to form a dense, protein-repelling brush is essential for evading the MPS.[5][6][12]

  • Robust stability in complex biological media is required: The superior steric barrier offered by the brush conformation provides maximum protection against aggregation and non-specific protein binding in plasma or serum-containing media.[11]

  • The application can tolerate a larger hydrodynamic size: If the target is easily accessible via the bloodstream (e.g., liver, spleen, leaky vasculature of solid tumors), the increased size from a 5 kDa or 10 kDa PEG is a worthwhile trade-off for the gain in circulation time.

By understanding the fundamental trade-offs between nanoparticle size, protein resistance, and circulation longevity, researchers can make an informed decision, ensuring their nanoparticle design is precisely tailored to the demands of their specific application.

References

  • Application of Light Scattering Techniques to Nanoparticle Characterization and Development. National Center for Biotechnology Information. [Link]

  • Why choose dynamic light scattering for nanoparticle characterisation?. AZoNano. [Link]

  • The Advantages of Dynamic Light Scattering in Nanoparticle Research. AZoNano. [Link]

  • Dynamic Light Scattering: A Powerful Tool for In Situ Nanoparticle Sizing. MDPI. [Link]

  • Optimal size and PEG coating of gold nanoparticles for prolonged blood circulation: a statistical analysis of published data. Royal Society of Chemistry. [Link]

  • Dynamic Light Scattering and Its Application to Control Nanoparticle Aggregation in Colloidal Systems: A Review. National Center for Biotechnology Information. [Link]

  • PEGylation as a strategy for improving nanoparticle-based drug and gene delivery. National Center for Biotechnology Information. [Link]

  • 'Stealth' corona-core nanoparticles surface modified by polyethylene glycol (PEG): influences of the corona (PEG chain length and surface density) and of the core composition on phagocytic uptake and plasma protein adsorption. PubMed. [Link]

  • Effects of polyethylene glycol on the surface of nanoparticles for targeted drug delivery. Royal Society of Chemistry. [Link]

  • The Impact of Polyethylene Glycol Lipid Anchors on the Physicochemical Properties, Protein Corona, Function, and Biodistribution of Lipid Nanoparticles. ACS Publications. [Link]

  • Preventing Protein Adsorption and Macrophage Uptake of Gold Nanoparticles via a Hydrophobic Shield. National Center for Biotechnology Information. [Link]

  • Quantitation of PEG on PEGylated Gold Nanoparticles Using Reversed Phase High Performance Liquid Chromatography and Charged Aerosol Detection. National Center for Biotechnology Information. [Link]

  • Optimal Size and Peg Coating of Gold Nanoparticles for Prolonged Blood Circulation: A Statistical Analysis of Published Data. DigitalCommons@TMC. [Link]

  • PEGylated PRINT Nanoparticles: The Impact of PEG Density on Protein Binding, Macrophage Association, Biodistribution, and Pharmacokinetics. National Center for Biotechnology Information. [Link]

  • Facile Synthesis of PEGylated Gold Nanoparticles for Enhanced Colorimetric Detection of Histamine. ACS Publications. [Link]

  • Effect of nanoparticle size and PEGylation on the protein corona of PLGA nanoparticles. ResearchGate. [Link]

  • Design and potential application of PEGylated gold nanoparticles with size-dependent permeation through brain microvasculature. University of Toronto. [Link]

  • The Impact of Polyethylene Glycol Lipid Anchors on the Physicochemical Properties, Protein Corona, Function, and Biodistribution of Lipid Nanoparticles. ACS Publications. [Link]

  • Impact of the Different Molecular Weights of Polyethylene Glycol (PEG) Coating Agents on the Magnetic Targeting Characteristics of Functionalized Magnetoresponsive Nanoclusters. MDPI. [Link]

  • Surface Modifications of Nanoparticles for Stability in Biological Fluids. National Center for Biotechnology Information. [Link]

  • Highly Efficient and Controllable PEGylation of Gold Nanoparticles Prepared by Femtosecond Laser Ablation in Water. ACS Publications. [Link]

Sources

Comparative

Advanced Surface Engineering: A Comparative Guide to mPEG11-SH and PEG-dithiol Coatings

The functionalization of metallic nanoparticles—particularly gold nanoparticles (AuNPs)—relies heavily on the robust coordination chemistry between thiols and noble metals. For researchers and drug development profession...

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Author: BenchChem Technical Support Team. Date: April 2026

The functionalization of metallic nanoparticles—particularly gold nanoparticles (AuNPs)—relies heavily on the robust coordination chemistry between thiols and noble metals. For researchers and drug development professionals, selecting the correct polyethylene glycol (PEG) derivative is not merely a matter of solubility; it is a critical design choice that dictates the thermodynamic stability, surface conformation, and downstream utility of the nanoconstruct.

This guide provides an in-depth, objective comparison between two highly utilized but mechanistically distinct ligands: mPEG11-SH (a discrete, monofunctional monothiol) and PEG-dithiol (a bifunctional polymer). By examining the causality behind their molecular behavior, we can engineer more predictable and robust surface coatings.

Mechanistic Causality: Brush vs. Loop Conformations

The fundamental difference between mPEG11-SH and PEG-dithiol lies in their valency, which directly governs their thermodynamic behavior and final conformation on metallic surfaces.

mPEG11-SH (Discrete Monothiol): mPEG11-SH is a monodisperse, monofunctional polymer containing exactly 11 ethylene glycol units [1]. When exposed to a gold surface, the single thiol group forms a strong coordinate covalent Au-S bond. Because the molecule is anchored at only one terminus, the chains experience intense lateral steric repulsion as the grafting density increases. This physical crowding forces the PEG chains to extend outward, perpendicular to the surface, forming a highly ordered "brush" conformation. This dense brush creates a tightly bound hydration layer that effectively blocks the diffusion of foulants, making it the gold standard for surface passivation [2]. Furthermore, thermogravimetric analysis (TGA) confirms that monothiols achieve significantly higher grafting densities compared to multidentate PEGs due to their smaller footprint [3].

PEG-dithiol (Bifunctional Polymeric): PEG-dithiol possesses reactive thiol groups at both termini. When reacting with a nanoparticle, it thermodynamically favors a multidentate binding mode where both thiols anchor to the same particle, forming a "loop" conformation [4]. The chelate effect dramatically increases the desorption activation energy, making PEG-dithiol coatings highly resistant to displacement by competing biological thiols (such as DTT or glutathione) [5]. However, this looping increases the molecular footprint on the surface, reducing the overall grafting density. Additionally, if the concentration of nanoparticles is high relative to the ligand, PEG-dithiol can act as a bridge between two particles, leading to irreversible crosslinking and aggregation.

Conformation cluster_mPEG mPEG11-SH (Monothiol) cluster_dithiol PEG-dithiol (Bifunctional) A Single Thiol Anchor B Dense Lateral Packing A->B Au-S Coordination C Linear Brush Conformation B->C Steric Repulsion D Maximum Passivation C->D Hydration Layer E Dual Thiol Anchors F Multidentate Binding E->F Chelate Effect G Loop Conformation F->G Intra-particle Binding H High Stability / Crosslinking G->H Exposed -SH / Bridging

Mechanistic pathways dictating PEG conformation on gold nanoparticle surfaces.

Quantitative Performance Comparison

To facilitate objective decision-making, the following table summarizes the physicochemical properties and performance metrics of both ligands when applied to gold surfaces.

ParametermPEG11-SHPEG-dithiol (e.g., 1-3 kDa)
Valency Monofunctional (1 Thiol)Bifunctional (2 Thiols)
Polydispersity Monodisperse (Discrete, exact MW)Typically Polydisperse
Dominant Conformation Linear BrushLoop / Mushroom
Grafting Density High (~3.0 - 4.0 chains/nm²)Moderate to Low
Crosslinking Risk NoneHigh (Concentration dependent)
Displacement Resistance ModerateExtremely High (Chelate effect)
Primary Application Anti-fouling, Dense PassivationRobust anchoring, Bioconjugation
Self-Validating Experimental Protocol: AuNP Surface Coating

Trustworthy science requires methodologies that prove their own success. The following protocol for ligand exchange on citrate-capped AuNPs is designed as a self-validating system, ensuring that the causality of the chemical steps is directly measurable.

Step 1: Ligand Exchange in Pure Water

Citrate-stabilized AuNPs are held in suspension by weak electrostatic repulsion and are prone to immediate agglomeration in salt-containing buffers. Therefore, the initial ligand exchange must be performed in pure water [4].

  • Add 500 µL of the as-prepared citrate-stabilized AuNP dispersion to a vast molar excess of the dry PEG ligand (e.g., 2 mg of PEG-dithiol or mPEG11-SH).

  • Mix thoroughly and incubate at room temperature for 2 hours. The high concentration gradient drives the thermodynamic displacement of the weakly bound citrate molecules.

Step 2: Purification via Ultracentrifugation
  • Transfer the dispersion to a 1.5 mL microcentrifuge tube.

  • Centrifuge at 16,000 × g for 30 minutes until a tight, dark pellet forms at the bottom.

  • Carefully remove the supernatant (containing unbound PEG) and resuspend the pellet in 1 mL of 18 MΩ pure water or PBS [6].

Step 3: Self-Validation Analytics

Execute the following triad of analyses to validate the coating architecture:

  • Dynamic Light Scattering (DLS): Measure the hydrodynamic radius before and after PEGylation. A successful coating will show a discrete increase in size without the appearance of micron-sized aggregates (which would indicate PEG-dithiol crosslinking).

  • UV-Vis Spectroscopy: Monitor the Localized Surface Plasmon Resonance (LSPR) peak. A successful SAM formation causes a slight red-shift (e.g., from 516 nm to 524 nm) due to the change in the local refractive index at the gold interface [6]. Significant peak broadening indicates particle bridging.

  • Thermogravimetric Analysis (TGA): Decompose the dried nanoparticles at high temperatures to quantify the exact mass loss of the organic layer, allowing for the precise calculation of grafting density (chains/nm²) [3].

Protocol S1 Citrate-AuNPs in Pure H2O (Avoid Salt-Induced Aggregation) S2 Ligand Exchange (Excess PEG Reagent) S1->S2 Add mPEG11-SH or PEG-dithiol S3 Ultracentrifugation (Remove Unbound PEG) S2->S3 2h Incubation at RT S4 Self-Validating Analytics S3->S4 Resuspend Pellet V1 DLS: Measure Hydrodynamic Radius Increase S4->V1 V2 UV-Vis: Monitor LSPR Shift & Stability S4->V2 V3 TGA: Quantify Grafting Density S4->V3

Self-validating experimental workflow for AuNP PEGylation and characterization.

Application Suitability Summary

Choose mPEG11-SH when: Your primary goal is to create a highly inert, non-fouling surface with precise control over the hydrodynamic radius. The discrete length ensures absolute reproducibility, making it ideal for in vivo pharmacokinetics where minimizing non-specific protein corona formation is the highest priority.

Choose PEG-dithiol when: You require extreme stability against ligand displacement in harsh biological environments, or when you intend to use the secondary exposed thiol (if controlled properly) for further bioconjugation or crosslinking into hydrogel networks.

References
  • PurePEG Product C
  • Promising Solutions to Address the Non-Specific Adsorption in Biosensors Based on Coupled Electrochemical-Surface Plasmon Resonance Detection. MDPI. Link
  • Quantification of Surface Ligands on NaYF4 Nanoparticles by Three Independent Analytical Techniques.
  • PEGylated Gold Nanoparticles Conjugated to Monoclonal F19 Antibodies as Targeted Labeling Agents for Human Pancreatic Carcinoma Tissue.
  • Molecular photoacoustic imaging with ultra-small gold nanoparticles. Optica. Link
  • Fate of Antibody-Targeted Ultrasmall Gold Nanoparticles in Cancer Cells after Receptor-Medi

Safety & Regulatory Compliance

Safety

A Guide to the Safe and Compliant Disposal of mPEG11-SH for Laboratory Professionals

As a Senior Application Scientist, I understand that cutting-edge research in drug development and bioconjugation relies on specialized reagents like methoxy(polyethylene glycol) thiol (mPEG-SH). While these molecules ar...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I understand that cutting-edge research in drug development and bioconjugation relies on specialized reagents like methoxy(polyethylene glycol) thiol (mPEG-SH). While these molecules are pivotal for scientific advancement, their responsible handling and disposal are paramount to ensuring a safe laboratory environment and maintaining environmental compliance. The terminal thiol (-SH) group, essential for its chemical utility, also necessitates specific disposal procedures due to its reactivity and potent, malodorous nature.[1]

This guide provides a comprehensive, step-by-step protocol for the proper disposal of mPEG11-SH. It is designed to empower researchers, scientists, and drug development professionals with the knowledge to manage this chemical waste stream safely and effectively, moving beyond simple instructions to explain the scientific principles that underpin these critical procedures.

Understanding the Hazard Profile of mPEG-Thiol Compounds

The hazard classification for PEG-thiol compounds can vary between suppliers. Some Safety Data Sheets (SDS) may classify them as non-hazardous, while others indicate potential risks such as skin and eye irritation, or aquatic toxicity.[2][3] Given this variability, a cautious and conservative approach is always the most prudent course of action. All handling and disposal should be conducted by, or under the direct supervision of, qualified individuals who are fully aware of the potential chemical hazards.[2]

Potential HazardClassification & DescriptionPrecautionary Action
Malodor Thiols are known for their strong, unpleasant odors, which can be detected at extremely low concentrations.[1]All handling and disposal must be conducted within a certified chemical fume hood.
Eye & Skin Irritation Some PEG compounds may cause serious eye irritation.[4] Direct contact with the skin may also cause irritation.[2]Wear appropriate Personal Protective Equipment (PPE), including safety goggles and chemical-resistant gloves.[2]
Respiratory Irritation Inhalation of dust or vapors may cause respiratory tract irritation.[2][4]Use in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation risk.[2]
Aquatic Toxicity Related thiol compounds are classified as very toxic to aquatic life with long-lasting effects.[2][5]Prevent release into the environment. Do not dispose of down the sanitary sewer unless explicitly approved by EHS.[2][5]

The Core Principle: Oxidative Inactivation

The foundational principle for safely disposing of mPEG11-SH is the chemical inactivation of the thiol group. The volatility and strong odor of thiols can be effectively neutralized through oxidation.[1] This process converts the reactive thiol (-SH) into a more stable and odorless sulfonic acid or other oxidized species. The most common, accessible, and effective oxidizing agent for this purpose in a laboratory setting is a sodium hypochlorite (NaOCl) solution, the active ingredient in household bleach.[6]

Essential Safety Measures: PPE and Engineering Controls

Prior to handling mPEG11-SH in any capacity, including disposal, ensure the following safety measures are in place.

Control MeasureSpecificationRationale
Engineering Control Certified Chemical Fume HoodEssential for containing potent thiol odors and any potential vapors, protecting the laboratory environment.[2]
Eye Protection Chemical Safety GogglesProtects eyes from potential splashes of the chemical or the bleach solution used for treatment.[2]
Hand Protection Chemical-Resistant Gloves (e.g., Nitrile)Prevents direct skin contact. Gloves should be inspected before use and disposed of properly after handling.[2][3]
Body Protection Laboratory CoatProtects skin and clothing from contamination.[7]

Step-by-Step Disposal Protocol for mPEG11-SH

This protocol provides a systematic approach to managing mPEG11-SH waste from generation to final disposal.

Step 1: Waste Segregation at the Source

Proper segregation is critical to safe and compliant waste management. Do not mix mPEG11-SH waste with other waste streams unless they are chemically compatible.

  • Liquid Waste: Collect all solutions containing mPEG11-SH, including unused stock solutions, reaction mixtures, and purification flow-through, in a designated hazardous waste container.[7]

  • Solid Waste: All disposable materials that have come into contact with mPEG11-SH, such as pipette tips, contaminated gloves, and absorbent paper, must be collected in a separate, clearly labeled hazardous waste bag or container.[7][8]

Step 2: Chemical Treatment of Liquid Waste (in Fume Hood)

This procedure must be performed entirely within a chemical fume hood while wearing all required PPE.

  • Prepare the Oxidation Solution: In a suitably large flask or beaker, prepare a solution of household bleach (typically 5-6% sodium hypochlorite). The volume of bleach should be in excess of the thiol waste to ensure complete oxidation.

  • Controlled Addition of Thiol Waste: Slowly and carefully add the mPEG11-SH liquid waste to the stirred bleach solution.[6] Caution: This reaction can be exothermic, so the addition must be controlled to manage any temperature increase.[2]

  • Reaction Time: Allow the mixture to stir in the fume hood for a minimum of 24 hours. This extended time helps ensure the complete oxidation of the thiol.

  • Verification: After 24 hours, cautiously check for the characteristic thiol odor. If any odor persists, add more bleach solution and allow the reaction to continue for an additional period.[1]

  • Containerize Treated Waste: Once the odor is neutralized, the treated solution must still be disposed of as hazardous chemical waste. Transfer the solution to a robust, sealed container labeled "Hazardous Waste: Treated mPEG11-SH (Hypochlorite Solution)" and include any other relevant hazard information.

Step 3: Management of Contaminated Solid Waste

Due to the persistent odor of thiols, special care must be taken with solid waste.

  • Immediate Containment: Place all contaminated disposable items (gloves, pipette tips, paper towels, etc.) into a sealable plastic bag (e.g., a zip-lock bag) immediately after use.[8]

  • Secondary Containment: Place the sealed bag into a larger, designated wide-mouth container for solid hazardous waste.[8] This container should be clearly labeled "Hazardous Waste: mPEG11-SH Contaminated Solids."

  • Glassware Decontamination: Glassware that has come into contact with mPEG11-SH should be submerged in a bleach solution within the fume hood for at least 24 hours to oxidize any residue before routine cleaning.[8] The used bleach solution should then be disposed of as hazardous liquid waste.

Step 4: Storage and Final Disposal
  • Consult Institutional Guidelines: Your institution's Environmental Health & Safety (EHS) department is the ultimate authority on disposal procedures. Always consult their specific guidelines before proceeding.[5]

  • Labeling: Ensure all waste containers—both liquid and solid—are sealed and clearly labeled with their full chemical contents.[5]

  • Storage: Store the waste containers in a designated and secure satellite accumulation area until they are collected.

  • Arrange for Pickup: Contact your EHS department to arrange for the pickup and final disposal by a licensed chemical waste contractor.[5]

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial.

  • Evacuate and Ventilate: If the spill is large or outside of a fume hood, evacuate personnel from the immediate area. Ensure the area is well-ventilated.

  • Wear Full PPE: Do not attempt to clean a spill without wearing appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

  • Absorb the Spill: Cover the spill with an inert absorbent material, such as sand, diatomite, or vermiculite.[2][9] Do not use combustible materials like paper towels as the primary absorbent.

  • Collect Waste: Carefully scoop the absorbed material into a sealable container. Label the container as "Hazardous Waste: mPEG11-SH Spill Debris" and dispose of it according to the solid waste protocol.[8]

  • Decontaminate Surfaces: Wipe down the affected area with a cloth soaked in alcohol, followed by a thorough cleaning with soap and water.[2][9] All cleaning materials must be disposed of as contaminated solid waste.

mPEG11-SH Disposal Workflow

The following diagram outlines the decision-making process for the safe management and disposal of mPEG11-SH waste.

G cluster_0 Waste Generation & Segregation cluster_1 Treatment & Containment cluster_2 Final Disposal Waste mPEG11-SH Waste Generated Assess Assess Waste Type Waste->Assess Liquid Liquid Waste Assess->Liquid Solid Solid Waste (Labware, PPE) Assess->Solid Oxidize Oxidize with NaOCl (Bleach) in Fume Hood Liquid->Oxidize Collect_Solid Double-Bag & Seal in Labeled Container Solid->Collect_Solid Collect_Liquid Collect Treated Liquid in Hazardous Waste Container Oxidize->Collect_Liquid EHS Dispose via Institutional EHS Collect_Solid->EHS Collect_Liquid->EHS

Caption: Workflow for the safe disposal of mPEG11-SH.

By adhering to these scientifically-grounded procedures, you contribute to a culture of safety and environmental stewardship within your laboratory.

References

  • Lotte Chemical Corporation. Safety Data Sheet(SDS) MPEG-1000. December 26, 2022. [Online PDF]. Available at: [Link]

  • Creative PEGWorks. SAFETY DATA SHEET - Polyethylene glycol derivatives, mPEG-SH. December 21, 2021. [Online PDF]. Available at: [Link]

  • JenKem Technology. MATERIAL SAFETY DATA SHEET - Thiol PEG Carboxyl. January 01, 2012. [Online PDF]. Available at: [Link]

  • UCLA Department of Chemistry and Biochemistry. Standard Operating Procedures for Using Stench Chemicals. [Online]. Available at: [Link]

  • Nanocs. TECHNICAL DATA SHEET - Methoxypolyethylene glycol thiol, mPEG Thiol. [Online PDF]. Available at: [Link]

  • EPFL. PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS. [Online]. Available at: [Link]

  • Nanocs. Methoxy PEG Thiol, mPEG-SH. [Online PDF]. Available at: [Link]

Sources

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